2-Methoxy-D-Phenylalanine

Catalog No.
S1768051
CAS No.
170642-31-6
M.F
C10H13NO3
M. Wt
195.21 g/mol
Availability
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2-Methoxy-D-Phenylalanine

CAS Number

170642-31-6

Product Name

2-Methoxy-D-Phenylalanine

IUPAC Name

(2R)-2-amino-3-(2-methoxyphenyl)propanoic acid

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

InChI

InChI=1S/C10H13NO3/c1-14-9-5-3-2-4-7(9)6-8(11)10(12)13/h2-5,8H,6,11H2,1H3,(H,12,13)/t8-/m1/s1

InChI Key

SEUPQWHWULSGJC-MRVPVSSYSA-N

SMILES

COC1=CC=CC=C1CC(C(=O)O)N

Canonical SMILES

COC1=CC=CC=C1CC(C(=O)O)N

Isomeric SMILES

COC1=CC=CC=C1C[C@H](C(=O)O)N

Neuroscience:

  • Dopamine Regulation: Studies suggest that 2-MeO-D-Phe may act as a dopamine precursor, increasing dopamine levels in the brain. This has led to its exploration in the context of Parkinson's disease and other neurodegenerative conditions where dopamine deficiency is implicated.

Cancer Research:

  • Anti-tumor properties: Some studies have shown that 2-MeO-D-Phe may exhibit anti-tumor effects by inhibiting the growth and proliferation of cancer cells. The mechanisms underlying these effects are still under investigation.

Peptide Synthesis:

  • Building block for modified peptides: 2-MeO-D-Phe can be incorporated into the structure of peptides, potentially leading to novel therapeutic agents with improved properties. This application is still in its early stages of exploration.

XLogP3

-0.9

Dates

Modify: 2023-08-15

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